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6-bromo-2,3-dihydro-1H-inden-4-

ol

Cat. No.: B11769860

Get Quote

Executive Summary & Application Context
6-bromo-2,3-dihydro-1H-inden-4-ol represents a critical scaffold in medicinal chemistry,

combining a rigid indane core with a phenolic hydroxyl group (H-bond donor/acceptor) and a

bromine substituent (halogen bond donor/metabolic blocker).

This guide compares the structural potential of this scaffold against two key alternatives:

4-Hydroxyindan-1-one: A known oxidized analog used to benchmark hydrogen bonding

networks.

4-Bromophenol: A functional analog used to benchmark halogen bonding interactions.

Key Insight: The 6-bromo-4-indanol scaffold is predicted to exhibit a "dual-interaction" mode,

leveraging both strong

hydrogen bonds and directional

or
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halogen bonds, offering superior supramolecular stability compared to non-halogenated
equivalents.

Experimental Protocol: Crystallization & Data
Collection
Objective: To obtain high-quality single crystals suitable for X-ray diffraction (XRD) and

minimize disorder.

Phase 1: Crystal Growth Optimization
The presence of both hydroxyl and bromine groups requires a solvent system that balances

polarity.

Method Solvent System Target Interaction Procedure

Slow Evaporation EtOAc / Hexane (1:3) General Packing

Dissolve 20 mg in 1

mL EtOAc; add

Hexane dropwise until

turbid. Seal with

perforated parafilm.

Vapor Diffusion
THF (inner) / Pentane

(outer)
Halogen Bonding

Place sat. THF

solution in inner vial.

Diffuse pentane to

drive non-polar

packing forces (Br

interactions).

Cooling Acetonitrile H-Bond Network

Dissolve at

; cool slowly to

at

/min.

Phase 2: X-Ray Diffraction Data Collection
Instrument Settings:
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Source: Mo

(

Å) or Cu

(

Å). Note: Mo is preferred to minimize absorption by Bromine.

Temperature: 100 K (Cryostream). Critical for reducing thermal motion of the heavy Br atom.

Resolution: 0.8 Å or better (essential for resolving H-atom positions on the hydroxyl group).

Comparative Structural Analysis
This section provides the reference standards against which the new structure must be

evaluated.

Table 1: Structural Metrics Comparison
Use the "Target" column to record your experimental results. The "Alternatives" data are

derived from literature standards.
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Metric
Target: 6-bromo-4-

indanol

Alt 1: 4-

Hydroxyindan-1-one

[1]

Alt 2: 4-

Bromophenol [2]

Crystal System To be determined Monoclinic
Orthorhombic /

Monoclinic

Space Group
TBD (Likely

)
(alpha form)

Unit Cell Vol (

)
TBD

~1458 Å³ (

)

~950 Å³ (

)

Density (

)
Exp. > 1.6 g/cm³ 1.35 g/cm³ 1.85 g/cm³

Primary Interaction
Dual (H-bond + X-

bond)

H-Bond (

)

H-Bond + Halogen

Bond

H-Bond Distance Target: 2.7 - 2.9 Å
2.69 Å (

)

2.75 Å (

)

Halogen Bond Target: < 3.4 Å N/A
3.65 Å (

)

Analysis of Interaction Motifs
Hydrogen Bonding (

):

Alternative 1 (Indanone): Forms infinite 1D chains along [110]. The ketone acceptor

creates a strong directional pull.

Target Expectation: Without the ketone acceptor, 6-bromo-4-indanol will likely act as both

donor and acceptor via the single -OH group, potentially forming "cooperative cyclic

tetramers" or helical chains similar to simple phenols.
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Halogen Bonding (

):

Alternative 2 (Bromophenol): Exhibits Type II

contacts.

Target Expectation: The bulky indane ring may steric hinder

contacts. Look for

interactions (Bromine to the aromatic ring of a neighbor) as a stabilizing force, which is
absent in the non-brominated Alternative 1.

Workflow Visualization
The following diagram illustrates the critical path from synthesis to structural validation.

Phase 1: Crystallization
Phase 2: Data Collection Phase 3: Refinement & Analysis

Crude 6-bromo-4-indanol Solvent Selection
(EtOAc/Hex vs ACN)

Slow Evaporation
(4-7 days)

Optimization Microscopy Check
(Birefringence)

Mount Crystal
(Mitegen loop)

Single Crystal XRD Collection
(Mo Source, 100K)

Data Reduction
(SAINT/XPREP)

Structure Solution
(SHELXT)

Refinement
(SHELXL)

Validation
(CheckCIF / R < 5%)

Compare vs
4-Hydroxyindan-1-one

Pass

Click to download full resolution via product page

Figure 1: End-to-end workflow for the structural determination of 6-bromo-4-indanol,

highlighting critical validation gates (Green/Red).

Mechanistic Causality & Interpretation
Why does the crystal structure matter for this specific drug scaffold?

Conformational Locking: The 5-membered ring in the indane system forces the aromatic ring

into a planar conformation. Unlike flexible alkyl chains, this "locks" the vectors of the -OH and

-Br groups relative to each other.
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Impact: This pre-organization reduces the entropic cost of binding to a protein target.

The "Sigma-Hole" Effect: The Bromine atom at position 6 creates an electropositive region

(sigma-hole) on its outer face.

Experimental Verification: In the crystal structure, look for a nucleophile (like the Oxygen of

a neighboring -OH group) positioned approx. 170°-180° relative to the C-Br bond. This

indicates a halogen bond, which can be exploited in drug design to bind to backbone

carbonyls in proteins [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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